
Compound of Interest

Compound Name: 3-Bromo-5-chloro-thioanisole

CAS No.: 1394291-36-1

Cat. No.: B3177232

3-Bromo-5-chloro-thioanisole is a polysubstituted aromatic compound featuring a unique combination of reactive sites: a thioether group, a bromine

This guide provides a comprehensive technical overview of the chemical properties, reactivity, and synthetic utility of 3-Bromo-5-chloro-thioanisole.

Core Physicochemical Properties
3-Bromo-5-chloro-thioanisole, also known by its IUPAC name 1-bromo-3-chloro-5-(methylthio)benzene, is a key intermediate for creating more com
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Caption: Key reactive sites and transformations.
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Regioselective Cross-Coupling: The C-Br vs. C-Cl Advantage

The difference in bond dissociation energy between the C-Br (≈285 kJ/mol) and C-Cl (≈340 kJ/mol) bonds is the 

This stepwise approach is a powerful strategy for building molecular complexity and generating libraries of re

Core Applications in Palladium-Catalyzed Reactions

The primary application of 3-Bromo-5-chloro-thioanisole is as a substrate in cross-coupling reactions to form 

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming biaryl structures by coupling an organohalide with 

Causality: This protocol employs a standard Pd(0) catalyst, a base to activate the boronic acid for transmetal

Reaction Setup: In an oven-dried flask under an inert atmosphere (Argon or Nitrogen), combine 3-Bromo-5-chlo

Solvent Addition: Add a degassed solvent such as 1,4-dioxane, toluene, or DME (sufficient to make a ~0.1 M s

Reaction Execution: Heat the mixture with vigorous stirring to 80–100 °C. Monitor the reaction progress by T
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Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g.,

Purification: Purify the crude residue via silica gel column chromatography to yield the desired biaryl prod

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of aryl amines from aryl halides, a transformation that i

Causality: This reaction requires a palladium catalyst, a specialized phosphine ligand to facilitate the chall
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Reaction Setup: In a glovebox or under an inert atmosphere, add a palladium source (e.g., Pd₂(dba)₃ or Pd(OA

Reagent Addition: Add 3-Bromo-5-chloro-thioanisole (1.0 equiv.) and the desired amine (1.0–1.2 equiv.), foll

Reaction Execution: Seal the vessel and heat the mixture to 80–110 °C with stirring. Monitor the reaction by

Work-up: Cool the reaction to room temperature and quench by adding water or a saturated aqueous NH₄Cl solut

Purification: Purify the crude material by silica gel column chromatography to obtain the target aryl amine.

Proposed Synthetic Pathway

While 3-Bromo-5-chloro-thioanisole is commercially available, understanding its synthesis provides valuable co
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Caption: A plausible synthetic route to the title compound.

This sequence involves a Sandmeyer-type reaction to convert the aniline into a diazonium salt, which is then d

Safety and Handling

No specific safety data sheet (SDS) for 3-Bromo-5-chloro-thioanisole is universally published; however, based 

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Irritation: Causes skin irritation and serious eye irritation. May cause respiratory irritation.

Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal pro

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Crucial Note: Always consult the specific Safety Data Sheet provided by the supplier before handling this chem
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3-Bromo-5-chloro-thioanisole stands out as a strategically designed synthetic intermediate. Its key strengths—

References

Wu, H., & Hynes, J., Jr. (2010). Supporting Information for publications. Organic Letters, 12, 1192. (Note: 

Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

Chem Service. (2015). SAFETY DATA SHEET - Agribrom. Retrieved from [Link]

El-Gendy, A. A., et al. (2012). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Nucleos

Nolan, S. P., et al. (2018). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.

Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3177232/docs?utm_src=pdf-body#overview-a-versatile-halogenated-building-block
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Strategic_Applications_of_Named_Reactions_in_Organic_Synthesis_(Kurti)/Chapter_05%3A_Reactions_of_Aromatics/Buchwald-Hartwig_Amination
https://www.chemservice.com/media/msds/N-11041-SDS.pdf
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

PubChem. (n.d.). 1-(3-Bromo-5-chlorophenyl)ethanone. Retrieved from [Link]

PubChem. (n.d.). 3-Bromo-5-chloro-2-fluorobenzenamine. Retrieved from [Link]

Tron, G. C., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl In

SpectraBase. (n.d.). 3-Bromo-5-chloro-thiophene-2-carbaldehyde - Optional[MS (GC)] - Spectrum. Retrieved fro

Shaw, W. V., et al. (1988). Elimination of a reactive thiol group from the active site of chloramphenicol ac

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.organic-synthesis.org/root/buchwald-hartwig-coupling
https://pubchem.ncbi.nlm.nih.gov/compound/19702351
https://pubchem.ncbi.nlm.nih.gov/compound/51034225
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Smith, T. E., et al. (2002). Microscale Synthesis of 1-Bromo-3-chloro-5-iodobenzene: An Improved Deamination

Wellesley College. (n.d.). Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 1.

Winterbourn, C. C., & Metodiewa, D. (1999). Reactivity of biologically important thiol compounds with supero

PubChem. (n.d.). 3-Bromo-5-chloroaniline. Retrieved from [Link]

ResearchGate. (2025). Medicinal chemistry-based perspective on thiophene and its derivatives. Retrieved from

OUCI. (n.d.). Thioamides in medicinal chemistry and as small molecule therapeutic agents. Retrieved from [Li

Fairfull-Smith, K. E., & Payne, R. J. (2012). Exploiting Thioamide Reactivity in Peptide Synthesis and Funct

Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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